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Compound of Interest

Compound Name: Corilagin (Standard)

Cat. No.: B7819201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential analytical data and

methodologies associated with the Certificate of Analysis (CoA) for Corilagin, a bioactive

ellagitannin. The information presented is intended to support research, development, and

quality control activities involving this compound.

Chemical and Physical Properties
Corilagin is a hydrolyzable tannin found in various medicinal plants. Its identity and purity are

confirmed through a series of standardized tests. Below is a summary of its key chemical and

physical properties.
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Property Specification

Chemical Name

[(1S,19R,21S,22R,23R)-6,7,8,11,12,13,22,23-

octahydroxy-3,16-dioxo-2,17,20-

trioxatetracyclo[17.3.1.04,9.010,15]tricosa-

4,6,8,10,12,14-hexaen-21-yl] 3,4,5-

trihydroxybenzoate

Molecular Formula C27H22O18[1][2][3][4][5][6]

Molecular Weight 634.45 g/mol [1][3][4][5][6]

CAS Number 23094-69-1[2][3][4][5][6]

Appearance Off-White to White-beige crystalline powder[7][8]

Purity (by HPLC) ≥98.0%[2][3][4]

Storage 2-8°C, protected from air and light[2][3]

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Purity of Corilagin is typically determined by High-Performance Liquid Chromatography

(HPLC). A validated method is crucial for accurate quantification.

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) detector.

Column: RP-18 column (e.g., 4.6 × 250 mm, 5 µm) is commonly used.[9]

Mobile Phase: A gradient elution using a mixture of acetonitrile and acidified water (e.g.,

0.05% trifluoroacetic acid in water) is effective.[3][9]

Flow Rate: A typical flow rate is 1.0 mL/min.[4]

Detection Wavelength: Corilagin can be monitored at approximately 210 nm or 275 nm.[4][6]
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Column Temperature: Maintained at 25-35°C.[4][9]

Injection Volume: 5-20 µL.[3][4]

Nuclear Magnetic Resonance (NMR) for Structural
Identification
The chemical structure of Corilagin is unequivocally confirmed by Nuclear Magnetic Resonance

(NMR) spectroscopy. Both ¹H NMR and ¹³C NMR are employed for this purpose.

Experimental Protocol:

Instrumentation: A high-resolution NMR spectrometer.

Solvent: Deuterated solvents such as DMSO-d₆ or D₂O are suitable.[7]

Analysis: The acquired spectra are compared with reference spectra of a certified Corilagin

standard. The presence of 27 carbon signals in the ¹³C NMR spectrum is a key identifier.[7]

Biological Activity and Signaling Pathways
Corilagin exhibits a range of biological activities, including anti-inflammatory, anti-tumor, and

neuroprotective effects. These activities are mediated through its interaction with various

cellular signaling pathways.

Inhibition of the TGF-β Signaling Pathway
Corilagin has been shown to inhibit the Transforming Growth Factor-beta (TGF-β) signaling

pathway, which is often dysregulated in cancer and fibrosis.[2][10]
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Corilagin's inhibition of the TGF-β signaling pathway.

Modulation of the TLR4/TLR2 Signaling Pathway
Corilagin has also been demonstrated to modulate the Toll-like Receptor 4 (TLR4) and Toll-like

Receptor 2 (TLR2) signaling pathways, which play a critical role in the innate immune response

and inflammation.[11][12][13][14]
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Corilagin's modulation of the TLR4/TLR2 signaling pathway.
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Solubility
Proper dissolution of Corilagin is critical for its use in various experimental settings.

Solvent Solubility

Dimethyl sulfoxide (DMSO) ~25 mg/mL

Ethanol ~25 mg/mL

Dimethylformamide (DMF) ~20 mg/mL

Phosphate-buffered saline (PBS, pH 7.2) ~5 mg/mL

Note: It is recommended to purge organic solvents with an inert gas. Aqueous solutions are not

recommended for storage for more than one day.[15]

This technical guide serves as a comprehensive resource for understanding the key analytical

parameters and biological context of Corilagin. For batch-specific data, always refer to the

Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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